(2-Methylthiazol-4-yl)(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone
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Description
Scientific Research Applications
Structural and Synthetic Studies
- Research has focused on the synthesis and structural analysis of related compounds, highlighting methodologies that could be applicable for the synthesis or modification of (2-Methylthiazol-4-yl)(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone. For instance, the study on the methylation of related compounds via metalation and subsequent metathesis reaction, providing insights into potential synthetic pathways and structural characteristics of similar molecular entities (Kloubert et al., 2012).
Potential Pharmacological Applications
- While specific pharmacological applications of this compound were not identified, research on structurally related compounds provides a foundation for potential pharmacological investigations. Studies on compounds with similar structures have explored a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties (Bawa et al., 2010).
Chemical Properties and Reactions
- Investigations into the chemical properties and reactions of related compounds could inform the potential reactivity and functional applications of this compound. For example, studies on the stereospecific synthesis of pyrrolidines and their configurations via 1,3-dipolar cycloadditions offer insights into the stereochemical aspects and reactivity of similar compounds (Oliveira Udry et al., 2014).
Molecular Docking and Anticancer Research
- Synthesis and molecular docking studies of new compounds as anticancer and antimicrobial agents provide a framework for understanding how this compound could be applied in drug discovery. Research on the synthesis of compounds with oxazole, pyrazoline, and pyridine moieties for their anticancer activity offers a precedent for exploring similar compounds in drug development processes (Katariya et al., 2021).
Properties
IUPAC Name |
(2-methyl-1,3-thiazol-4-yl)-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2S/c1-9-16-11(8-20-9)13(18)17-5-2-10(7-17)19-12-6-14-3-4-15-12/h3-4,6,8,10H,2,5,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYWKDYRJPUXUEA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)N2CCC(C2)OC3=NC=CN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.